Ethyl 4-(2-((2-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(2-ethoxycarbonylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C24H23N3O7/c1-3-32-23(30)17-12-8-9-13-18(17)25-20(28)15-34-19-14-21(29)27(16-10-6-5-7-11-16)26-22(19)24(31)33-4-2/h5-14H,3-4,15H2,1-2H3,(H,25,28)
• InChI Key: NLCYBMPBFBWKJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=CC=C3
• Molecular Formula: C24H23N3O7
• Molecular Weight: 465.5 g/mol

Description

Ethyl 4-(2-((2-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C24H23N3O7 and its molecular weight is 465.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Ethyl 4,5-dioxo-2-phenyl-4,5-dihydrofuran-3-carboxylate, a compound with a similar structure, was used as a starting material in the synthesis of pyrazole derivatives, showcasing the role of such compounds in synthesizing heterocyclic compounds with potential applications in medicinal chemistry and materials science (Kasımoğulları & Arslan, 2010).

Polymer Chemistry

• In a study involving polymer chemistry, Ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate was oligomerized using horseradish peroxidase as a catalyst, suggesting potential applications of similar ethyl carboxylate compounds in the development of polymers and materials with specific properties (Pang, Ritter, & Tabatabai, 2003).

Heterocyclic Chemistry

• Ethyl 2,4-dioxooctanoate, a compound with structural similarities, was used to synthesize 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, highlighting the utility of ethyl carboxylate derivatives in the synthesis of heterocyclic compounds with potential applications in drug discovery and organic synthesis (Ashton & Doss, 1993).

Antimicrobial and Antioxidant Studies

• Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, compounds with functional groups similar to those in your compound of interest, were synthesized and showed significant antimicrobial and antioxidant activities, suggesting the potential for similar compounds to be used in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Organic Catalysis

• A study on the synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using isonicotinic acid as a catalyst suggests that compounds with ethoxycarbonyl groups could be used in catalysis to facilitate the synthesis of complex heterocyclic molecules, which are valuable in various chemical industries (Zolfigol et al., 2013).